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Compound of Interest

Compound Name: AM4085

Cat. No.: B12386703 Get Quote

Despite a comprehensive search of scientific literature and chemical databases, the specific

chemical entity designated as AM4085 remains elusive. This in-depth technical guide sought to

provide a thorough analysis of its chemical structure and properties for researchers, scientists,

and drug development professionals. However, the identifier "AM4085" does not correspond to

a publicly documented compound within the well-established "AM" series of synthetic

cannabinoids or other known chemical libraries.

The "AM" series of compounds, developed by the research group of Alexandros Makriyannis, is

a significant class of synthetic cannabinoids. Extensive lists and databases of these

compounds have been compiled over years of research. A thorough review of these resources,

including compounds such as AM-2201 and AM-4030, reveals no entry for AM4085.

This absence of information leads to several possibilities:

Typographical Error: The designation "AM4085" may be a typographical error in the user's

request. A slight alteration in the numerical identifier could correspond to a known and well-

documented compound.

Internal or Undisclosed Codename: It is possible that "AM4085" is an internal, unpublished,

or recently synthesized compound's codename that has not yet entered the public domain. In

the competitive landscape of drug discovery, novel compounds are often designated with

internal codes before their structures and properties are disclosed in patents or scientific

publications.
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Discontinued or Obscure Compound: The compound may have been synthesized and

designated as AM4085 at some point, but for various reasons (e.g., lack of significant

activity, undesirable properties), it was not pursued further, and therefore, no data was ever

published.

Implications for Researchers and Professionals:

The inability to identify AM4085 means that no verifiable information can be provided regarding

its:

Chemical Structure: Including its IUPAC name, molecular formula, and 2D or 3D structural

representation.

Physicochemical Properties: Such as molecular weight, melting point, boiling point, and

solubility.

Pharmacological Data: Including its mechanism of action, binding affinities to cannabinoid

receptors (CB1 and CB2), and its effects on signaling pathways.

Experimental Protocols: No published in vitro or in vivo studies, and therefore no

methodologies, can be cited.

Without a confirmed chemical identity, any attempt to provide the requested in-depth technical

guide would be speculative and lack the scientific rigor required by the target audience.

Recommendations for Moving Forward:

For researchers, scientists, and drug development professionals seeking information on a

specific compound, it is crucial to ensure the accuracy of the chemical identifier. If "AM4085"

was obtained from a specific source, it is recommended to:

Verify the Identifier: Double-check the original source for any potential typographical errors.

Consult the Originating Research Group or Institution: If the compound is from a specific lab

or company, direct inquiry may be the only way to obtain information on an unpublished

entity.
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Until a valid chemical structure and recognized name for "AM4085" become available in the

public scientific domain, a comprehensive technical guide on its properties and associated

experimental methodologies cannot be constructed.

To cite this document: BenchChem. [Unraveling the Enigma of AM4085: A Technical
Impasse]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386703#am4085-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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